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Compound of Interest

Compound Name: Ac-Ala-OH-d4

Cat. No.: B12400165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Safety Data Sheet (SDS) specifically for Ac-Ala-OH-d4 (N-

Acetyl-L-alanine-d4) was not publicly available at the time of this report. The information

presented herein is a consolidation of data from suppliers of the deuterated compound and a

comprehensive SDS for the non-deuterated analogue, N-Acetyl-L-alanine. The toxicological

properties of the deuterated compound are presumed to be similar to the non-deuterated form,

but this has not been experimentally confirmed. It is imperative to handle this substance with

the care and precautions appropriate for a laboratory chemical of unknown hazards.

Substance Identification and Properties
Ac-Ala-OH-d4 is a deuterated form of N-Acetyl-L-alanine. The substitution of deuterium for

hydrogen can be useful in metabolic studies and as an internal standard in mass spectrometry-

based research.
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Property Value Source

Chemical Name N-Acetyl-DL-alanine-2,3,3,3-d4 C/D/N Isotopes

Synonyms
Ac-DL-Ala-OH-d4, 2-

Acetamidopropionic Acid-d4
C/D/N Isotopes

Molecular Formula CD₃CD(NHCOCH₃)COOH C/D/N Isotopes

Molecular Weight 135.16 g/mol C/D/N Isotopes

Appearance White to off-white solid Inferred from analogue

Storage Temperature Room temperature C/D/N Isotopes

Hazard Identification and Classification
Based on information for the non-deuterated N-Acetyl-L-alanine, Ac-Ala-OH-d4 is not

classified as a hazardous substance. However, as with all laboratory chemicals, it should be

handled with care to minimize exposure.

Hazard Class Classification

GHS/OSHA Not a hazardous substance

Transport Non-hazardous for transport

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of Ac-Ala-OH-
d4 and ensuring laboratory safety.
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Parameter Recommendation

Handling

- Use in a well-ventilated area.- Avoid dust

formation.- Wear appropriate personal

protective equipment (PPE), including gloves,

lab coat, and safety glasses.- Avoid contact with

skin, eyes, and clothing.

Storage
- Store at room temperature in a dry place.-

Keep container tightly closed.

Incompatibilities - Strong oxidizing agents.

First-Aid Measures
In the event of exposure, follow these first-aid guidelines.

Exposure Route First-Aid Procedure

Inhalation
- Move to fresh air.- If not breathing, give

artificial respiration.- Consult a physician.

Skin Contact
- Wash off with soap and plenty of water.-

Consult a physician.

Eye Contact
- Rinse thoroughly with plenty of water for at

least 15 minutes and consult a physician.

Ingestion

- Never give anything by mouth to an

unconscious person.- Rinse mouth with water.-

Consult a physician.

Experimental Protocols and Workflows
While specific experimental protocols involving Ac-Ala-OH-d4 will vary depending on the

research application, a general workflow for handling powdered chemical reagents is essential

for safety and reproducibility.
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General Workflow for Handling Powdered Ac-Ala-OH-d4
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General laboratory workflow for powdered chemical handling.
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Toxicological Information
No specific toxicological studies have been conducted on Ac-Ala-OH-d4. The information

below is based on the non-deuterated N-Acetyl-L-alanine.

Toxicological Endpoint Result

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Ecological Information
No specific ecological data is available for Ac-Ala-OH-d4. It is expected to have a similar

environmental profile to N-Acetyl-L-alanine. Good laboratory practices should be followed to

prevent release into the environment.

Disposal Considerations
Dispose of waste product and contaminated packaging in accordance with local, state, and

federal regulations. It is recommended to contact a licensed professional waste disposal

service to dispose of this material.

To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Ac-Ala-OH-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400165#ac-ala-oh-d4-safety-data-sheet-
information]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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